Dimethyl 1-(4-methoxyphenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate

• Molecular Formula: C22H21N3O5S2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: dimethyl 4-(4-methoxyphenyl)-8-methyl-9-phenyl-1,6-dithia-3,4,9-triazaspiro[4.4]nona-2,7-diene-2,7-dicarboxylate
• InChI: InChI=1S/C22H21N3O5S2/c1-14-18(20(26)29-3)31-22(24(14)15-8-6-5-7-9-15)25(23-19(32-22)21(27)30-4)16-10-12-17(28-2)13-11-16/h5-13H,1-4H3
• InChI Key: YQNPIEBBJCHONI-UHFFFAOYSA-N
• SMILES: CC1=C(SC2(N1C3=CC=CC=C3)N(N=C(S2)C(=O)OC)C4=CC=C(C=C4)OC)C(=O)OC

Description

Dimethyl 1-(4-methoxyphenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate, also known as DMTS, is a chemical compound that is widely used in scientific research. It is a member of the spirocyclic class of compounds and is known for its unique properties that make it useful in a variety of applications.

Mechanism of Action

The mechanism of action of Dimethyl 1-(4-methoxyphenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is complex and not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. This can lead to a variety of physiological effects, including the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which can help to prevent the development of chronic diseases such as cancer and diabetes. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Dimethyl 1-(4-methoxyphenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It also has a variety of biological activities that make it useful in a wide range of applications. However, there are also some limitations to its use. It can be difficult to work with due to its complex structure, and it may not be suitable for all types of experiments.

Future Directions

There are several future directions for research on Dimethyl 1-(4-methoxyphenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate. One area of interest is the development of new methods for synthesizing the compound. Another area of interest is the exploration of its potential therapeutic applications in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

Dimethyl 1-(4-methoxyphenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate can be synthesized using a variety of methods, including the use of thiosemicarbazide and 4-methoxybenzaldehyde. This process involves the condensation of these two compounds, followed by cyclization and further reactions to form the final product. The synthesis of this compound is a complex process that requires a skilled chemist and specialized equipment.

Scientific Research Applications

Dimethyl 1-(4-methoxyphenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is widely used in scientific research due to its unique properties. It has been shown to have a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have potential therapeutic applications in the treatment of a variety of diseases, including cancer, diabetes, and Alzheimer's disease.